N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-ethoxybenzamide
• InChI: InChI=1S/C17H15F2N5O2/c1-2-26-15-6-4-3-5-12(15)17(25)20-10-16-21-22-23-24(16)11-7-8-13(18)14(19)9-11/h3-9H,2,10H2,1H3,(H,20,25)
• InChI Key: IBRACNFHTOMWTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H15F2N5O2
• Molecular Weight: 359.33 g/mol

Description

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide (DFTET) is an organic compound used in a variety of scientific research applications. It is a derivative of the tetrazole family and is characterized by its unique structure and properties. DFTET is synthesized by a reaction between difluorophenylacetylene and ethyl 2-bromoacetate in the presence of sodium amide and a base. It is used in a variety of scientific research applications, including as an inhibitor of enzymes and as a fluorescent probe.

Scientific Research Applications

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has a variety of scientific research applications. It is used as an inhibitor of enzymes, such as proteases and kinases, and as a fluorescent probe to study the structure and dynamics of proteins. It is also used as a tool to study the structure and function of proteins in cell signaling pathways. Additionally, it is used as a substrate for various enzymatic reactions, such as glycosylation and phosphorylation.

Mechanism of Action

The mechanism of action of N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide is dependent on its structure and properties. It is a derivative of the tetrazole family and is characterized by its unique structure and properties. It is a lipophilic compound that can interact with hydrophobic regions of proteins, allowing it to bind to active sites of enzymes. Additionally, it can interact with the active sites of proteins and inhibit their activity.
Biochemical and Physiological Effects
N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases and kinases, which are involved in various cellular processes. Additionally, it has been shown to inhibit the activity of proteins involved in cell signaling pathways. It has also been shown to inhibit the activity of glycosyltransferases, which are involved in the synthesis of glycoproteins.

Advantages and Limitations for Lab Experiments

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has several advantages for lab experiments. It is a lipophilic compound that can interact with hydrophobic regions of proteins, allowing it to bind to active sites of enzymes. Additionally, it is a relatively inexpensive compound that is easy to synthesize and purify. However, it is important to note that N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide has some limitations. It can be toxic to certain cell types and can interfere with the activity of certain proteins.

Future Directions

There are several future directions for research involving N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide. One potential direction is to explore its use as an inhibitor of enzymes involved in metabolic pathways. Additionally, further research could be done to explore its potential use as a fluorescent probe to study the structure and dynamics of proteins. Finally, further research could be done to explore its use as a tool to study the structure and function of proteins in cell signaling pathways.

Synthesis Methods

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-ethoxybenzamide is synthesized by a reaction between difluorophenylacetylene and ethyl 2-bromoacetate in the presence of sodium amide and a base. The reaction proceeds through a series of steps, including a nucleophilic substitution reaction, an elimination reaction, and a cyclization reaction. The reaction is carried out at room temperature and the resulting compound is purified by recrystallization.